Cas no 896340-21-9 (N-4-(2,5-dimethoxyphenyl)-1,3-thiazol-2-yl-3-(methylsulfanyl)benzamide)

N-4-(2,5-dimethoxyphenyl)-1,3-thiazol-2-yl-3-(methylsulfanyl)benzamide is a synthetic organic compound featuring a thiazole core substituted with a 2,5-dimethoxyphenyl group and a 3-(methylsulfanyl)benzamide moiety. This structure imparts potential utility in medicinal chemistry and pharmacological research, particularly as a scaffold for developing bioactive molecules. The presence of methoxy and methylsulfanyl groups enhances its electronic and steric properties, which may influence binding affinity and metabolic stability. Its well-defined molecular architecture makes it suitable for structure-activity relationship (SAR) studies. The compound is typically employed in academic and industrial settings for targeted biological investigations, offering a balance of solubility and reactivity for further derivatization.

N-4-(2,5-dimethoxyphenyl)-1,3-thiazol-2-yl-3-(methylsulfanyl)benzamide structure

896340-21-9 structure

Product Name:N-4-(2,5-dimethoxyphenyl)-1,3-thiazol-2-yl-3-(methylsulfanyl)benzamide

CAS No:896340-21-9

MF:C₁₉H₁₈N₂O₃S₂

MW:386.487822055817

CID:6332307

PubChem ID:7565189

Update Time:2025-05-27

N-4-(2,5-dimethoxyphenyl)-1,3-thiazol-2-yl-3-(methylsulfanyl)benzamide Chemical and Physical Properties

Names and Identifiers

- N-4-(2,5-dimethoxyphenyl)-1,3-thiazol-2-yl-3-(methylsulfanyl)benzamide
- N-(4-(2,5-dimethoxyphenyl)thiazol-2-yl)-3-(methylthio)benzamide
- AKOS024659798
- N-[4-(2,5-dimethoxyphenyl)-1,3-thiazol-2-yl]-3-methylsulfanylbenzamide
- 896340-21-9
- N-[4-(2,5-dimethoxyphenyl)-1,3-thiazol-2-yl]-3-(methylsulfanyl)benzamide
- F2554-0153
- Inchi： 1S/C19H18N2O3S2/c1-23-13-7-8-17(24-2)15(10-13)16-11-26-19(20-16)21-18(22)12-5-4-6-14(9-12)25-3/h4-11H,1-3H3,(H,20,21,22)
- InChI Key： HMKSEYUIMZNKJU-UHFFFAOYSA-N
- SMILES： S1C=C(C2C=C(C=CC=2OC)OC)N=C1NC(C1C=CC=C(C=1)SC)=O

Computed Properties

Exact Mass: 386.07588479g/mol
Monoisotopic Mass: 386.07588479g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 26
Rotatable Bond Count: 6
Complexity: 468
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.2
Topological Polar Surface Area: 114Å²

N-4-(2,5-dimethoxyphenyl)-1,3-thiazol-2-yl-3-(methylsulfanyl)benzamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F2554-0153-2μmol	N-[4-(2,5-dimethoxyphenyl)-1,3-thiazol-2-yl]-3-(methylsulfanyl)benzamide	896340-21-9	90%+	2μl	$57.0	2023-05-16
Life Chemicals	F2554-0153-5μmol	N-[4-(2,5-dimethoxyphenyl)-1,3-thiazol-2-yl]-3-(methylsulfanyl)benzamide	896340-21-9	90%+	5μl	$63.0	2023-05-16
Life Chemicals	F2554-0153-10μmol	N-[4-(2,5-dimethoxyphenyl)-1,3-thiazol-2-yl]-3-(methylsulfanyl)benzamide	896340-21-9	90%+	10μl	$69.0	2023-05-16
Life Chemicals	F2554-0153-20μmol	N-[4-(2,5-dimethoxyphenyl)-1,3-thiazol-2-yl]-3-(methylsulfanyl)benzamide	896340-21-9	90%+	20μl	$79.0	2023-05-16
Life Chemicals	F2554-0153-1mg	N-[4-(2,5-dimethoxyphenyl)-1,3-thiazol-2-yl]-3-(methylsulfanyl)benzamide	896340-21-9	90%+	1mg	$54.0	2023-05-16
Life Chemicals	F2554-0153-2mg	N-[4-(2,5-dimethoxyphenyl)-1,3-thiazol-2-yl]-3-(methylsulfanyl)benzamide	896340-21-9	90%+	2mg	$59.0	2023-05-16
Life Chemicals	F2554-0153-3mg	N-[4-(2,5-dimethoxyphenyl)-1,3-thiazol-2-yl]-3-(methylsulfanyl)benzamide	896340-21-9	90%+	3mg	$63.0	2023-05-16
Life Chemicals	F2554-0153-4mg	N-[4-(2,5-dimethoxyphenyl)-1,3-thiazol-2-yl]-3-(methylsulfanyl)benzamide	896340-21-9	90%+	4mg	$66.0	2023-05-16
Life Chemicals	F2554-0153-5mg	N-[4-(2,5-dimethoxyphenyl)-1,3-thiazol-2-yl]-3-(methylsulfanyl)benzamide	896340-21-9	90%+	5mg	$69.0	2023-05-16
Life Chemicals	F2554-0153-10mg	N-[4-(2,5-dimethoxyphenyl)-1,3-thiazol-2-yl]-3-(methylsulfanyl)benzamide	896340-21-9	90%+	10mg	$79.0	2023-05-16